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Compound of Interest

Compound Name: 2,4-Dimethylheptan-4-ol

Cat. No.: B092151

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and spectroscopic characterization of 2,4-Dimethylheptan-4-ol. The
information is tailored for researchers, scientists, and professionals in drug development who
may encounter or utilize this tertiary alcohol in their work. This document includes detailed
experimental protocols, tabulated data for easy reference, and diagrams to illustrate key
processes.

Chemical Identity and Properties

2,4-Dimethylheptan-4-ol is a tertiary alcohol with the molecular formula CO9H200.[1] Its IUPAC
name is 2,4-dimethylheptan-4-ol.[2]

Synonyms: 2,4-Dimethyl-4-heptanol, 4-Heptanol, 2,4-dimethyl-[1] CAS Number: 19549-77-0[1]
Molecular Weight: 144.25 g/mol [2]

The chemical structure of 2,4-Dimethylheptan-4-ol is presented below:

Caption: 2D Structure of 2,4-Dimethylheptan-4-ol.

Physicochemical Properties
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The known physicochemical properties of 2,4-Dimethylheptan-4-ol are summarized in the

table below.
Property Value Reference
Boiling Point 176.6 °C at 760 mmHg [1]
Melting Point 6.15 °C (estimate) [1]
Density 0.824 g/cm? [1]
Refractive Index 1.4280 [1]
Vapor Pressure 0.33 mmHg at 25°C [1]
Flash Point 70 °C [1]
logP 2.58360 [1]
Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor 1 1]
Count

Synthesis of 2,4-Dimethylheptan-4-ol

The most common and efficient method for the synthesis of 2,4-Dimethylheptan-4-ol is
through a Grignard reaction. This involves the reaction of a Grignard reagent with a suitable
ketone.

Synthetic Pathway

The retrosynthetic analysis of 2,4-Dimethylheptan-4-ol suggests two primary Grignard
synthesis routes. The more common approach involves the reaction of propylmagnesium
bromide with 4-methyl-2-pentanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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